Cas no 57006-71-0 (Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester)

57006-71-0 structure
Product name:Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester
Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester
- (2-acetyl-4-chlorophenyl) 2-methoxybenzoate
- 57006-71-0
- 2-Acetyl-4-chlorophenyl 2-methoxybenzoate
- DTXSID10526009
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- Inchi: InChI=1S/C16H13ClO4/c1-10(18)13-9-11(17)7-8-15(13)21-16(19)12-5-3-4-6-14(12)20-2/h3-9H,1-2H3
- InChI Key: RAIDAGWMEVJDQA-UHFFFAOYSA-N
- SMILES: COC1=CC=CC=C1C(OC1=CC=C(Cl)C=C1C(=O)C)=O
Computed Properties
- Exact Mass: 304.05029
- Monoisotopic Mass: 304.0502366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 3.7
Experimental Properties
- PSA: 52.6
Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester Related Literature
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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